molecular formula C16H20N2O4S B1141470 DANSYL-L-A-AMINO-N-BUTYRIC ACID CAS No. 102783-25-5

DANSYL-L-A-AMINO-N-BUTYRIC ACID

Cat. No. B1141470
CAS RN: 102783-25-5
M. Wt: 336.406
InChI Key:
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Description

DANSYL-L-A-AMINO-N-BUTYRIC ACID is a derivative of L-Amino acids . It is used in the analysis of amino acids by chemical derivatization and liquid chromatography-mass spectrometry (LC-MS) .


Synthesis Analysis

The synthesis of DANSYL-L-A-AMINO-N-BUTYRIC ACID involves chemical derivatization where amino acids are covalently linked to a chemical that improves retention on reverse-phase columns . This is achieved by employing pre-column chemical derivatization with 5-dimethylaminonaphthalene-1-sulfonyl chloride (dansyl chloride) .


Molecular Structure Analysis

The molecular formula of DANSYL-L-A-AMINO-N-BUTYRIC ACID is C16H20N2SO4 . The molecular weight is 435.58 .


Chemical Reactions Analysis

The reagent 1-dimethylaminonaphthalene-5-sulfonyl chloride (dansyl chloride, DNS-Cl) reacts with the free amino groups of peptides and proteins . Total acid hydrolysis of the substituted peptide or protein yields a mixture of free amino acids plus the dansyl derivative of the N-terminal amino acid .


Physical And Chemical Properties Analysis

DANSYL-L-A-AMINO-N-BUTYRIC ACID is a solid substance . It has a molecular weight of 435.58 and a molecular formula of C22H33N3O4S .

Mechanism of Action

The bond between the dansyl group and the N-terminal amino acid is resistant to acid hydrolysis . The dansyl amino acid is fluorescent under UV light and is identified by thin-layer chromatography on polyamide sheets .

Safety and Hazards

When handling DANSYL-L-A-AMINO-N-BUTYRIC ACID, it is recommended to wash face, hands, and any exposed skin thoroughly after handling . It should not be eaten, drunk, or smoked when using this product . It is also advised to use only outdoors or in a well-ventilated area and keep away from heat/sparks/open flames/hot surfaces .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway of DANSYL-L-A-AMINO-N-BUTYRIC ACID involves the reaction of dansyl chloride with L-a-amino-n-butyric acid in the presence of a base.", "Starting Materials": [ "Dansyl chloride", "L-a-amino-n-butyric acid", "Base (e.g. triethylamine)" ], "Reaction": [ "Add dansyl chloride to a solution of L-a-amino-n-butyric acid in a suitable solvent (e.g. dichloromethane)", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Purify the product by column chromatography or recrystallization" ] }

CAS RN

102783-25-5

Molecular Formula

C16H20N2O4S

Molecular Weight

336.406

Origin of Product

United States

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